Cas no 121-04-0 (1,3-Benzenedisulfonicacid, 4-methyl-)

• Product name: 1,3-Benzenedisulfonicacid, 4-methyl-
• CAS No: 121-04-0
• MF: C₇H₈O₆S₂
• MW: 252.264820098877
• CID: 215731
• PubChem ID: 67129

1,3-Benzenedisulfonicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4-methyl-
• toluene-2,4-disulphonic acid
• 1,3-Benzenesulfonic acid, 4-methyl-
• 4-methylbenzene-1,3-disulfonic acid
• 4-Methyl-1,3-benzenedisulfonic acid
• toluenedisulfonic acid
• 121-04-0
• NS00023946
• E463GM9TD8
• 1,3-Benzenedisulfonic acid, 4-methyl-
• SCHEMBL153280
• 4-METHYL-1,3-BENZENEDISULPHONIC ACID
• 4-METHYLBENZENE-1,3-DISULPHONIC ACID
• EINECS 204-446-9
• 1,3-BENZENEDISULPHONIC ACID, 4-METHYL-
• toluene-2,4-disulfonic acid
• UNII-E463GM9TD8
• DTXSID7059517

• Inchi： InChI=1S/C7H8O6S2/c1-5-2-3-6(14(8,9)10)4-7(5)15(11,12)13/h2-4H,1H3,(H,8,9,10)(H,11,12,13)
• InChI Key： LTYBYSFEGHYUDB-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(O)(=O)=O)=CC=1S(O)(=O)=O

Computed Properties

• Exact Mass: 251.97600
• Monoisotopic Mass: 251.976229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: -0.2

Experimental Properties

• Density: 1.667
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.604
• PSA: 125.50000
• LogP: 2.65000

1,3-Benzenedisulfonicacid, 4-methyl- Security Information

1,3-Benzenedisulfonicacid, 4-methyl- Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates